Cas no 133902-66-6 (1-(4-Chlorophenyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(4-Chlorophenyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 133902-66-6
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• MDL: MFCD00140928
• CID: 64287
• PubChem ID: 2763878
• Update Time: 2025-11-02

1-(4-Chlorophenyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (1-(4-Chlorophenyl)-1H-1,2,3-triazol-4-yl)methanol
• 1-(4-Chlorophenyl)-1H-1,2,3-Tr
• 1-(4-CHLOROPHENYL)-1H-1,2,3-TRIAZOL-4-YL]METHANO
• [1-(4-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanol
• 1-(4-CHLOROPHENYL)-1H-1,2,3-TRIAZOL-4-YL METHANOL
• [1-(4-chlorophenyl)triazol-4-yl]methanol
• CS-0307992
• CHEMBL1482091
• AKOS005070348
• HMS2641B04
• B1J
• NS00134239
• MFCD00140928
• J-500074
• Z982117894
• BDBM50554503
• AMY31312
• [1-(4-chlorophenyl)-1,2,3-triazol-4-yl]methanol
• DTXSID40377187
• MLS000696237
• SCHEMBL17502287
• FT-0650457
• 4F-329S
• EN300-103788
• SMR000333346
• 133902-66-6
• ALBB-031947
• 1-(4-Chlorophenyl)-1H-1,2,3-triazol-4-ylmethanol

• MDL： MFCD00140928
• Inchi： 1S/C9H8ClN3O/c10-7-1-3-9(4-2-7)13-5-8(6-14)11-12-13/h1-5,14H,6H2
• InChI Key： CAHIFLPAMJOAGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=C(CO)N=N1

Computed Properties

• Exact Mass: 209.03600
• Monoisotopic Mass: 209.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.42
• Melting Point: 147-149°C
• Boiling Point: 402.9 °C at 760 mmHg
• Flash Point: 197.5 °C
• Refractive Index: 1.661
• PSA: 50.94000
• LogP: 1.41300

1-(4-Chlorophenyl)-1H-1,2,3-triazol-4-ylmethanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-Chlorophenyl)-1H-1,2,3-triazol-4-ylmethanol

Comprehensive Overview of 1-(4-Chlorophenyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 133902-66-6)

1-(4-Chlorophenyl)-1H-1,2,3-triazol-4-ylmethanol, with the CAS number 133902-66-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of 1,2,3-triazole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a chlorophenyl group and a hydroxymethyl functionality in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a bioactive scaffold, given the increasing demand for novel compounds in medicinal chemistry and crop protection.

In recent years, the 1,2,3-triazole moiety has become a hotspot in click chemistry, a field that emphasizes efficient and selective reactions for assembling molecular architectures. The CAS 133902-66-6 compound is no exception, as its synthesis often involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry. This method is widely praised for its high yield, mild reaction conditions, and compatibility with diverse functional groups. As a result, 1-(4-Chlorophenyl)-1H-1,2,3-triazol-4-ylmethanol is frequently explored in the development of new pharmaceuticals, antimicrobial agents, and even fluorescent probes for diagnostic applications.

The compound's 4-chlorophenyl substituent contributes to its lipophilicity, which is a critical factor in drug design for optimizing membrane permeability and bioavailability. This feature aligns with current trends in small-molecule drug discovery, where researchers prioritize compounds with balanced hydrophilicity and lipophilicity. Additionally, the hydroxymethyl group offers a handle for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. Such studies are essential for identifying lead compounds with enhanced efficacy and reduced side effects.

Beyond pharmaceuticals, 1-(4-Chlorophenyl)-1H-1,2,3-triazol-4-ylmethanol has potential applications in agrochemicals. The triazole ring is a common motif in fungicides and herbicides, and modifications to its structure can lead to compounds with improved pest-control properties. With the growing emphasis on sustainable agriculture and green chemistry, this compound's role in developing environmentally friendly agrochemicals is a topic of active investigation. Researchers are also exploring its use in polymer chemistry, where it can serve as a building block for functional materials with tailored properties.

From a commercial perspective, the demand for CAS 133902-66-6 is driven by its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and research institutions frequently seek this compound to expand their chemical libraries for target identification and hit-to-lead optimization. Its compatibility with automated synthesis platforms further enhances its appeal in modern drug discovery workflows. Moreover, the compound's stability under standard storage conditions makes it a reliable choice for long-term research projects.

In summary, 1-(4-Chlorophenyl)-1H-1,2,3-triazol-4-ylmethanol (133902-66-6) is a multifaceted compound with broad applications in drug development, agrochemical innovation, and material science. Its unique structural features and synthetic accessibility position it as a valuable tool for addressing contemporary challenges in these fields. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow.